Cas no 4582-80-3 (L-Aspartic acid, 4-octadecyl ester)

• Product Name: L-Aspartic acid, 4-octadecyl ester
• CAS No: 4582-80-3
• MF: C₂₂H₄₂NO₄
• MW: 384.573187351227
• CID: 1517155
• PubChem ID: 71362987
• Update Time: 2025-04-21

L-Aspartic acid, 4-octadecyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, 4-octadecyl ester
• (3S)-3-amino-4-octadecan-4-yloxy-4-oxobutanoate
• DTXSID30786582
• (3S)-3-Amino-4-[(octadecan-4-yl)oxy]-4-oxobutanoate
• 4582-80-3

• Inchi： 1S/C22H43NO4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-19(16-4-2)27-22(26)20(23)18-21(24)25/h19-20H,3-18,23H2,1-2H3,(H,24,25)/p-1/t19?,20-/m0/s1
• InChI Key： ZLYWEGUMNPRSEW-ANYOKISRSA-M
• SMILES： O(C([C@H](CC(=O)[O-])N)=O)C(CCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 384.31156
• Monoisotopic Mass: 384.31138382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.45